Cas no 344268-84-4 (3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole)

3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole structure
344268-84-4 structure
Product Name:3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole
CAS No:344268-84-4
MF:C23H28ClN3S2
MW:446.071521759033
CID:5026389
Update Time:2023-08-24

3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole
    • 3-{[(4-tert-butylphenyl)methyl]sulfanyl}-5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-4H-1,2,4-triazole
    • 3-(4-tert-butylbenzylthio)-5-((4-chlorobenzylthio)methyl)-4-ethyl-4H-1,2,4-triazole
    • Inchi: 1S/C23H28ClN3S2/c1-5-27-21(16-28-14-17-8-12-20(24)13-9-17)25-26-22(27)29-15-18-6-10-19(11-7-18)23(2,3)4/h6-13H,5,14-16H2,1-4H3
    • InChI Key: KPHARJQLNLZINS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSCC1=NN=C(N1CC)SCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 471
  • XLogP3: 6.3
  • Topological Polar Surface Area: 81.3

3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole Related Literature

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